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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910 Get Quote

Researchers and professionals in drug development must adhere to strict protocols for the

disposal of chemical reagents to ensure laboratory and environmental safety. This guide

provides essential information and a step-by-step procedure for the proper disposal of 4-
Bromo-3-methylbenzonitrile.

Key Safety and Physical Data
4-Bromo-3-methylbenzonitrile is classified as an acute toxin if ingested, inhaled, or absorbed

through the skin, and is a combustible solid.[1] Adherence to appropriate safety measures is

paramount during handling and disposal.

Property Value Source

CAS Number 41963-20-6 [1][2]

Molecular Formula C₈H₆BrN [2]

Molecular Weight 196.04 g/mol [1][2]

Melting Point 53-57 °C [1]

Hazard Classifications
Acute Toxicity 4 (Oral, Dermal,

Inhalation)
[1]

Storage Class 11 (Combustible Solids) [1]
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Experimental Protocol: Waste Disposal
The primary and universally mandated procedure for the disposal of 4-Bromo-3-
methylbenzonitrile is to use a licensed and approved hazardous waste disposal facility.[3][4]

The following protocol outlines the necessary steps to ensure compliance and safety.

Materials:

Appropriate Personal Protective Equipment (PPE): N95 dust mask, chemical-resistant

gloves, and eye shields.[1]

Sealable, labeled, and compatible waste container.

Access to your institution's Environmental Health and Safety (EHS) department guidelines.

Procedure:

Waste Identification and Segregation:

Isolate waste 4-Bromo-3-methylbenzonitrile from other laboratory waste streams to

prevent unintentional reactions.

This includes any contaminated materials such as gloves, weighing papers, or absorbent

pads.

Containerization:

Place the chemical waste into a designated, leak-proof container that is compatible with

halogenated organic compounds.

Ensure the container is clearly and accurately labeled with the full chemical name: "4-
Bromo-3-methylbenzonitrile" and the appropriate hazard symbols.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong bases, alcohols, amines, and metals.
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The storage location should be a designated satellite accumulation area for hazardous

waste.

Consultation and Documentation:

Contact your institution's EHS department to schedule a waste pickup.

Complete all required waste disposal forms as per your institution's and local regulations.

This documentation is critical for tracking hazardous waste from generation to final

disposal.

Disposal:

The chemical waste must be disposed of through an approved waste disposal plant.[3][4]

Chemical waste generators are required to consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification and disposal.[3]
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Caption: Workflow for the safe disposal of 4-Bromo-3-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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